Cas no 1384598-81-5 (2-(4-Formylphenoxy)-N-[3-(2-oxoazepan-1-YL)propyl]acetamide)

2-(4-Formylphenoxy)-N-[3-(2-oxoazepan-1-YL)propyl]acetamide structure
1384598-81-5 structure
Product Name:2-(4-Formylphenoxy)-N-[3-(2-oxoazepan-1-YL)propyl]acetamide
CAS No:1384598-81-5
MF:C18H24N2O4
MW:332.394165039063
CID:6086928
PubChem ID:72153683
Update Time:2025-09-25

2-(4-Formylphenoxy)-N-[3-(2-oxoazepan-1-YL)propyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 1384598-81-5
    • EN300-26578058
    • 2-(4-FORMYLPHENOXY)-N-[3-(2-OXOAZEPAN-1-YL)PROPYL]ACETAMIDE
    • AKOS030663079
    • 2-(4-Formylphenoxy)-N-[3-(2-oxoazepan-1-YL)propyl]acetamide
    • Inchi: 1S/C18H24N2O4/c21-13-15-6-8-16(9-7-15)24-14-17(22)19-10-4-12-20-11-3-1-2-5-18(20)23/h6-9,13H,1-5,10-12,14H2,(H,19,22)
    • InChI Key: YHDKOGRQUJUJLL-UHFFFAOYSA-N
    • SMILES: O=C1CCCCCN1CCCNC(COC1C=CC(C=O)=CC=1)=O

Computed Properties

  • Exact Mass: 332.17360725g/mol
  • Monoisotopic Mass: 332.17360725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 75.7Ų

2-(4-Formylphenoxy)-N-[3-(2-oxoazepan-1-YL)propyl]acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26578058-0.05g
2-(4-formylphenoxy)-N-[3-(2-oxoazepan-1-yl)propyl]acetamide
1384598-81-5 95.0%
0.05g
$212.0 2025-03-20
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